Cas no 29699-21-6 (Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester)
29699-21-6 structure
Product Name:Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester
CAS No:29699-21-6
MF:C20H38O7S
MW:422.576526165009
CID:277924
PubChem ID:34668
Update Time:2025-04-19
Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester
- 1,4-bis(octan-2-yloxy)-1,4-dioxobutane-2-sulfonic acid
- 1,4-Diisooctyl sulphosuccinate
- DTXSID50860257
- SCHEMBL10172884
- 29699-21-6
- 1,4-Bis[(octan-2-yl)oxy]-1,4-dioxobutane-2-sulfonic acid
- EINECS 249-782-7
-
- Inchi: 1S/C20H38O7S/c1-5-7-9-11-13-16(3)26-19(21)15-18(28(23,24)25)20(22)27-17(4)14-12-10-8-6-2/h16-18H,5-15H2,1-4H3,(H,23,24,25)
- InChI Key: DIDMQECWEAWNQA-UHFFFAOYSA-N
- SMILES: S(C(C(=O)OC(C)CCCCCC)CC(=O)OC(C)CCCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 422.23394
- Monoisotopic Mass: 422.233824
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 18
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115
- XLogP3: 5.5
Experimental Properties
- Density: 1.096
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.475
- PSA: 106.97
Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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